Cas no 66879-15-0 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-10H-indeno[1,2-g]isoquinoline
- 4-Methyl-6H-pyrido< 3,4-b> fluoren
- AC1L7VLB
- NSC248043
- NSC-248043
- DTXSID70311953
- 66879-15-0
-
-
- Inchi: InChI=1S/C17H13N/c1-11-16-10-14-8-12-4-2-3-5-15(12)17(14)9-13(16)6-7-18-11/h2-7,9-10H,8H2,1H3
- InChI Key: OSQQNMYUQWGGMB-UHFFFAOYSA-N
- SMILES: CC1=NC=CC2=CC3=C(CC4=CC=CC=C43)C=C12
Computed Properties
- Exact Mass: 231.10489
- Monoisotopic Mass: 231.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
- LogP: 4.11440
Related Literature
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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Alcione Roberto Jurelo,Renan Augusto Pontes Ribeiro,Sergio Ricardo de Lazaro,João Frederico Haas Leandro Monteiro Phys. Chem. Chem. Phys., 2018,20, 27011-27018
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Zhentan Lu,Lin Mei,Xinge Zhang,Yanan Wang,Yu Zhao,Chaoxing Li Polym. Chem., 2013,4, 5743-5750
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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